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Biotin, also known as vitamin H or B7, is an essential cofactor for a suite of carboxylase,
decarboxylase, and transcarboxylase enzymes involved in critical metabolic processes such as
fatty acid synthesis, amino acid metabolism, and the Krebs cycle.[1][2][3] While humans and
other mammals are biotin auxotrophs, relying on dietary intake, most bacteria, plants, and
some fungi can synthesize it de novo.[1][3] This metabolic distinction makes the biotin
biosynthesis pathway a compelling target for the development of novel antibacterial agents.[4]

[5]

The bacterial biotin synthesis pathway is a highly conserved and energetically expensive
process, requiring the coordinated action of several enzymes.[2][3] This pathway can be
broadly divided into two stages: the synthesis of a pimelate moiety, which varies among
different bacterial species, and the subsequent conserved assembly of the biotin bicyclic ring
structure.[4][6] 8-amino-7-0xononanoate synthase (BioF), also known as 7-keto-8-
aminopelargonic acid (KAPA) synthase, catalyzes the first committed step in this latter, highly
conserved stage.[4][7] It facilitates a pyridoxal 5'-phosphate (PLP)-dependent decarboxylative
condensation between an activated pimelate thioester and L-alanine to produce 8-amino-7-
oxononanoate (AON), also referred to as KAPA.[7][8][9]
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This guide will illuminate the multifaceted nature of BioF, providing a deep dive into its function
and potential for therapeutic exploitation.

Biochemical and Structural Properties of BioF

BioF is a PLP-dependent enzyme belonging to the a-oxamine synthase family.[10] The catalytic
mechanism is well-studied and involves the formation of an external aldimine with L-alanine,
followed by decarboxylation to generate a quinonoid intermediate.[11] This intermediate then
performs a nucleophilic attack on the thioester carbonyl of the pimeloyl donor, leading to the
formation of AON and the release of the carrier protein.

Substrate Specificity: A Point of Divergence

A fascinating aspect of BioF is the variation in its acyl chain donor specificity across different
bacterial species. In Escherichia coli, BioF can utilize both pimeloyl-acyl carrier protein
(pimeloyl-ACP), a product of the fatty acid synthesis pathway, and to a lesser extent, pimeloyl-
CoA.[5][7][12] In contrast, the BioF enzyme from Bacillus subtilis exhibits a strong preference
for pimeloyl-CoA and is unable to efficiently use pimeloyl-ACP.[7][8][13] This distinction in
substrate utilization reflects the different upstream pathways for pimelate synthesis in these
organisms. E. coli employs the BioC-BioH pathway to generate pimeloyl-ACP, whereas B.
subtilis utilizes the Biol-BioW pathway to produce free pimelate, which is then activated to
pimeloyl-CoA by the BioW ligase.[6]

Feature Escherichia coli BioF Bacillus subtilis BioF

Primary Acyl Donor Pimeloyl-ACP Pimeloyl-CoA

Alternative Acyl Donor Pimeloyl-CoA (less efficient) Pimeloyl-ACP (very inefficient)
BioC-BioH (hijacks fatty acid Biol-BioW (oxidative cleavage

Upstream Pathway ] )
synthesis) of fatty acids)

A summary of the key differences in BioF substrate specificity and the corresponding upstream
pimelate synthesis pathways in E. coli and B. subitilis.

Structural Insights
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Crystal structures of BioF from various bacterial sources reveal a conserved homodimeric
architecture, with each monomer comprising a large PLP-binding domain and a smaller N-
terminal domain involved in dimerization. The active site is located at the dimer interface, with
residues from both subunits contributing to substrate binding and catalysis. The PLP cofactor is
covalently bound to a conserved lysine residue via a Schiff base linkage.[14] Structural
analyses have provided valuable insights into the conformational changes that occur during the
catalytic cycle and have guided the design of potent inhibitors.

The Enzymatic Mechanism of BioF: A Step-by-Step
View

The catalytic mechanism of BioF is a classic example of a PLP-dependent a-oxoamine
synthase. The key steps are outlined below:

¢ Transaldimination: The reaction initiates with the formation of an external aldimine between
the amino group of L-alanine and the PLP cofactor, displacing the internal aldimine formed
with the active site lysine.

o Decarboxylation: The external aldimine undergoes decarboxylation, facilitated by the
electron-withdrawing properties of the pyridinium ring of PLP, to form a resonance-stabilized
quinonoid intermediate.

» Nucleophilic Attack: The quinonoid intermediate acts as a nucleophile, attacking the thioester
carbonyl of the pimeloyl donor (pimeloyl-ACP or pimeloyl-CoA).

e Product Formation and Release: This attack leads to the formation of a tetrahedral
intermediate, which then collapses to form 8-amino-7-oxononanoate (AON) and releases the
acyl carrier (ACP or CoA).

o Regeneration of the Internal Aldimine: The active site is regenerated by the formation of a
new Schiff base between the PLP cofactor and the active site lysine, ready for the next
catalytic cycle.
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Caption: The catalytic cycle of 8-amino-7-oxononanoate synthase (BioF).

Regulation of BioF and the Biotin Operon

The synthesis of biotin is a metabolically expensive process, and as such, the expression of
the bio operon, which includes the bioF gene, is tightly regulated.[3] In many bacteria, including
E. coli, the primary regulator is the bifunctional protein BirA.[1] BirA acts as both a biotin protein
ligase, attaching biotin to its cognate enzymes, and a transcriptional repressor.[1] When biotin
levels are high, BirA, complexed with biotinoyl-5-AMP, binds to the operator region of the bio
operon, preventing transcription.[1] Conversely, when biotin is scarce, the BirA repressor
dissociates from the DNA, allowing for the expression of the biotin biosynthetic genes,
including bioF.[3] In other bacteria, such as a-proteobacteria, biotin synthesis is regulated by
different repressors like BioR.[1]

BioF in Bacterial Pathogenesis and as a Drug Target

The ability to synthesize biotin de novo is crucial for the virulence of several important human
pathogens, including Mycobacterium tuberculosis.[4] Since humans lack this pathway, the
enzymes involved, including BioF, represent attractive targets for the development of novel
antimicrobial agents.[4][5] The essentiality of BioF for bacterial survival, coupled with its
absence in humans, provides a clear therapeutic window.

© 2026 BenchChem. All rights reserved. 4 /14 Tech Support


https://www.benchchem.com/product/b1217032/docs?utm_src=pdf-body-img#introduction-the-central-role-of-biof-in-biotin-biosynthesis
https://www.ideals.illinois.edu/items/124543/bitstreams/409386/data.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5640590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5640590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5640590/
https://www.ideals.illinois.edu/items/124543/bitstreams/409386/data.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5640590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8371270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8371270/
https://www.researchgate.net/figure/Synthesis-pathway-of-biotin-as-it-is-known-for-Bacteria-In-E-coli-BioC-and-BioH_fig6_327646021
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Inhibitor Discovery Strategies

Several strategies have been employed to identify and develop inhibitors of BioF. These
include:

o Substrate and Intermediate Analogs: The design of compounds that mimic the substrates (L-
alanine, pimeloyl-CoA/ACP) or reaction intermediates has led to the discovery of competitive
and slow-binding inhibitors.[15] D-alanine, the enantiomer of the natural substrate, has been
shown to be a competitive inhibitor of BioF.[15]

 Suicide Inhibitors: These compounds are processed by the enzyme, leading to the formation
of a reactive species that covalently modifies and irreversibly inactivates the enzyme.[10][11]
Trifluoroalanine is a known suicide substrate for BioF.[10][11]

e High-Throughput Screening (HTS): Screening large libraries of small molecules for their
ability to inhibit BioF activity can lead to the identification of novel chemical scaffolds for
further optimization.

The development of potent and specific BioF inhibitors holds promise for new antibacterial
therapies, particularly against drug-resistant strains.

Experimental Protocols for the Study of BioF

A thorough understanding of BioF requires robust experimental methodologies. The following
section provides detailed protocols for the expression, purification, and functional
characterization of bacterial BioF.

Recombinant Expression and Purification of BioF

This protocol describes the expression of His-tagged BioF in E. coli and its subsequent
purification using immobilized metal affinity chromatography (IMAC).

Step-by-Step Methodology:
e Cloning and Transformation:

o Amplify the bioF gene from the bacterial species of interest using PCR with primers that
incorporate appropriate restriction sites and a C-terminal hexa-histidine (6xHis) tag.
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o Ligate the digested PCR product into a suitable expression vector, such as pET28b.

o Transform the recombinant plasmid into a competent E. coli expression strain, like
BL21(DE3).

o Protein Expression:

o Inoculate a starter culture of the transformed E. coli in LB medium containing the
appropriate antibiotic (e.g., kanamycin for pET28b) and grow overnight at 37°C with
shaking.

o The next day, inoculate a larger volume of LB medium with the overnight culture and grow
at 37°C to an OD600 of 0.6-0.8.

o Induce protein expression by adding isopropyl 3-D-1-thiogalactopyranoside (IPTG) to a
final concentration of 0.1-1 mM.

o Continue to grow the culture for 4-6 hours at a reduced temperature (e.g., 18-25°C) to
enhance protein solubility.

o Cell Lysis and Clarification:

[e]

Harvest the cells by centrifugation.

(¢]

Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCI pH 8.0, 300 mM NacCl, 10
mM imidazole, 1 mM PMSF, and 1 mg/mL lysozyme).

o

Lyse the cells by sonication on ice.

[¢]

Clarify the lysate by centrifugation to pellet cell debris.

« Affinity Chromatography:

o Equilibrate a Ni-NTA agarose column with lysis buffer.

o Load the clarified lysate onto the column.
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o Wash the column with a wash buffer containing a higher concentration of imidazole (e.g.,
20-40 mM) to remove non-specifically bound proteins.

o Elute the His-tagged BioF protein with an elution buffer containing a high concentration of
imidazole (e.g., 250-500 mM).

» Protein Dialysis and Storage:

o Pool the fractions containing the purified BioF and dialyze against a storage buffer (e.g.,
20 mM K2HPO4 pH 7.5, 100 mM NaCl, 1 mM TCEP, 100 uM PLP, and 20% glycerol).

o Determine the protein concentration using a Bradford assay or by measuring absorbance
at 280 nm.

o Flash-freeze aliquots in liquid nitrogen and store at -80°C.
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Caption: A streamlined workflow for the recombinant expression and purification of BioF.

Biochemical Assay for BioF Activity

The activity of BioF can be monitored by measuring the release of CoA from pimeloyl-CoA
using high-performance liquid chromatography (HPLC).

Step-by-Step Methodology:
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e Reaction Mixture Preparation:

o Prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 7.1), 1 mM
L-alanine, and 100 uM pimeloyl-CoA.

e Enzyme Reaction:
o Pre-incubate the reaction mixture at 37°C for 5 minutes.
o Initiate the reaction by adding a known amount of purified BioF enzyme.
o Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).
e Reaction Quenching:
o Stop the reaction by adding an equal volume of ice-cold methanol or by heat inactivation.
o HPLC Analysis:
o Centrifuge the quenched reaction to pellet any precipitated protein.
o Analyze the supernatant by reverse-phase HPLC using a C18 column.
o Monitor the elution of CoA at 260 nm.
o Data Analysis:

o Quantify the amount of CoA produced by comparing the peak area to a standard curve of
known CoOA concentrations.

o Calculate the specific activity of the enzyme (e.g., in pumol of CoA produced per minute per
mg of enzyme).

Conclusion and Future Perspectives

8-amino-7-oxononanoate synthase (BioF) stands as a cornerstone of bacterial metabolism,
playing an indispensable role in the biosynthesis of the essential cofactor biotin. Its
conservation across a wide range of bacteria, coupled with its absence in humans, firmly
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establishes it as a high-value target for the development of novel antibacterial therapeutics.
The nuanced differences in substrate specificity between orthologous BioF enzymes highlight
the importance of detailed biochemical characterization in guiding drug discovery efforts.

Future research will likely focus on several key areas. The elucidation of additional BioF
structures in complex with substrates, products, and inhibitors will provide a more dynamic
picture of the catalytic cycle and facilitate structure-based drug design. The development of
high-throughput screening assays will accelerate the discovery of novel BioF inhibitors with
diverse chemical scaffolds. Furthermore, exploring the interplay between the biotin
biosynthesis pathway and other metabolic networks may reveal new vulnerabilities that can be
exploited for therapeutic intervention. A deeper understanding of the regulation of the bio
operon in pathogenic bacteria could also unveil novel strategies to disrupt biotin homeostasis
and compromise bacterial viability. Ultimately, a multi-pronged approach that combines
structural biology, enzymology, and chemical biology will be crucial in translating our
fundamental knowledge of BioF into innovative solutions to combat the growing threat of
antibiotic resistance.

References
Lin, S., Hanson, R. E., & Cronan, J. E. (2010). Biotin synthesis begins by hijacking the fatty

acid synthetic pathway.

e Manandhar, M., & Cronan, J. E. (2018). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-
Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and
Escherichia coli. Applied and Environmental Microbiology, 84(1), e02084-17. [Link]

e Yao, H., & You, C. (2019). Mechanisms of biotin-regulated gene expression in microbes.
World Journal of Microbiology and Biotechnology, 35(10), 160.

o KEGG PATHWAY: Biotin metabolism - map00780. (n.d.). Retrieved from [Link]
e UniProtkKB - P12998 (BIOF_ECOLI). (n.d.). Retrieved from [Link]

e Song, X. (2022). The synthesis, regulation and function of biotin in bacteria. IDEALS.

o Webster, K. T, et al. (2000). 7-Keto-8-Aminopelagonic Acid Synthase as a Potential
Herbicide Target. Weed Science, 48(6), 673-678.

e Cronan, J. E. (2014). Closing in on complete pathways of biotin biosynthesis. Molecular
BioSystems, 10(7), 1738-1748.

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://journals.asm.org/doi/10.1128/AEM.02084-17
https://www.genome.jp/kegg-bin/show_pathway?map00780
https://www.uniprot.org/uniprotkb/P12998/entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-
Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and
Escherichia coli. Applied and Environmental Microbiology, 84(1), e02084-17.

ResearchGate. (n.d.). Synthesis pathway of biotin as it is known for Bacteria. In E. coli,...
Retrieved from [Link]

Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-
Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and
Escherichia coli. PubMed. [Link]

Song, X. (2022).

Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-
Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and
Escherichia coli.

Al-Ahmad, A., et al. (2014). Interactions in Bacterial Biofilm Development: A Structural
Perspective. Current Protein & Peptide Science, 15(4), 349-364.

Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-
Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and
Escherichia coli. PMC. [Link]

Bharat, T. (2016).
Teshome, T., et al. (2023).

M-CSA. (n.d.). 8-amino-7-oxononanoate synthase. Retrieved from [Link]

Alexeev, D., et al. (2006). Suicide inhibition of alpha-oxamine synthases: structures of the
covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine. PubMed. [Link]

Alexeev, D., et al. (2006). Suicide inhibition of a-oxamine synthases: Structures of the
covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine.

Ploux, O., et al. (1999). Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate
synthase, a pyridoxal-5'-phosphate-dependent enzyme involved in biotin biosynthesis, by
substrate and intermediate analogs. Kinetic and binding studies. PubMed. [Link]

ACS Publications. (2009).
ESG. (2025). Advanced Biochemical Assays.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.researchgate.net/figure/Synthesis-pathway-of-biotin-as-it-is-known-for-Bacteria-In-E-coli-BioC-and-BioH_fig1_329437197
https://pubmed.ncbi.nlm.nih.gov/29054876/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5734022/
https://www.ebi.ac.uk/thornton-srv/m-csa/entry/37/
https://pubmed.ncbi.nlm.nih.gov/16541179/
https://pubmed.ncbi.nlm.nih.gov/9928738/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Alhede, M., et al. (2020). The role of bacterial biofilms in pathogenesis: Insights from a
systematic review. Journal of Oral Microbiology, 12(1), 1729425.

e BellBrook Labs. (2025).

» Hgiby, N., et al. (2010).

» University of Southampton. (n.d.). Bacterial biofilms | Structural Biology.

e Alhede, M., et al. (2020). Bacterial Biofilm and its Role in the Pathogenesis of Disease.

e Singh, S., et al. (2017). Strategies for combating bacterial biofilms: A focus on anti-biofilm
agents and their mechanisms of action. Virulence, 8(8), 1338-1363.

o Webster, K. T, et al. (2000). 7-Keto-8-Aminopelagonic Acid Synthase as a Potential
Herbicide Target.

o StudySmarter. (2024). Biochemical Assays: Medicine & Principles.

e Li, Y, etal (2022). Understanding bacterial biofilms: From definition to treatment strategies.
Frontiers in Cellular and Infection Microbiology, 12, 901502.

« MDPI. (2025). Biochemistry of Bacterial Biofilm: Insights into Antibiotic Resistance
Mechanisms and Therapeutic Intervention.

e Bio-Rad. (n.d.).

e BioDuro. (n.d.). Biochemical Assays.

» Bio-protocol. (2022).

» Frontiers. (n.d.). Design, Expression, Purification, and Characterization of a YFP-Tagged
2019-nCoV Spike Receptor-Binding Domain Construct.

e Sivaramakrishnan, S., et al. (2021). Influence of expression and purification protocols on Ga
biochemical activity: kinetics of plant and mammalian G protein cycles. PMC.

e Lee, K, & Yoon, S. S. (2018). Targeting microbial biofilms: current and prospective
therapeutic strategies. Trends in Microbiology, 26(1), 50-63.

» MDPI. (2022). Targeted Anti-Biofilm Therapy: Dissecting Targets in the Biofilm Life Cycle.

e Hamry, S. (2022). A new compound targets bacteria hiding in biofilms. Drug Discovery News.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Mechanisms of biotin-regulated gene expression in microbes - PMC
[pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.benchchem.com/product/b1217032?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5640590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5640590/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

2. The synthesis, regulation and function of biotin in bacteria | IDEALS [ideals.illinois.edu]
3. ideals.illinois.edu [ideals.illinois.edu]

4. Biotin, a universal and essential cofactor: synthesis, ligation and regulation - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Closing in on complete pathways of biotin biosynthesis - Molecular BioSystems (RSC
Publishing) [pubs.rsc.org]

7. journals.asm.org [journals.asm.org]
8. journals.asm.org [journals.asm.org]

9. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes
Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC
[pmc.ncbi.nlm.nih.gov]

10. Suicide inhibition of alpha-oxamine synthases: structures of the covalent adducts of 8-
amino-7-oxononanoate synthase with trifluoroalanine - PubMed [pubmed.ncbi.nim.nih.gov]

11. researchgate.net [researchgate.net]
12. uniprot.org [uniprot.org]

13. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF),
Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PubMed
[pubmed.ncbi.nim.nih.gov]

14. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]

15. Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate synthase, a
pyridoxal-5'-phosphate-dependent enzyme involved in biotin biosynthesis, by substrate and
intermediate analogs. Kinetic and binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Central Role of BioF in Biotin
Biosynthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217032/docs#introduction-the-central-role-of-biof-in-
biotin-biosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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